Cas no 18037-90-6 (Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl-)
18037-90-6 structure
Product Name:Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl-
CAS No:18037-90-6
MF:C8H5N3S2
MW:207.275398015976
CID:122730
PubChem ID:71435622
Update Time:2025-04-18
Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl- Chemical and Physical Properties
Names and Identifiers
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- Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl-
- Thiazolo[4,5-f]-2,1,3-benzothiadiazole, 6-methyl- (6CI,8CI)
- 6-Methylthiazolo[4',5':4,5]benzo[1,2-c][1,2,5]thiadiazole
- 18037-90-6
- SCHEMBL19757341
-
- Inchi: 1S/C8H5N3S2/c1-4-9-7-2-5-6(11-13-10-5)3-8(7)12-4/h2-3H,1H3
- InChI Key: KXORQAMHSAANKQ-UHFFFAOYSA-N
- SMILES: S1C(C)=NC2=CC3C(C=C12)=NSN=3
Computed Properties
- Exact Mass: 206.992
- Monoisotopic Mass: 206.992
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.2A^2
- XLogP3: 2.6
Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl- Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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